N-(2-methoxyethyl)-2-oxo-2-(2-phenyl-1H-indol-3-yl)acetamide

• IUPAC Name: N-(2-methoxyethyl)-2-oxo-2-(2-phenyl-1H-indol-3-yl)acetamide
• InChI: InChI=1S/C19H18N2O3/c1-24-12-11-20-19(23)18(22)16-14-9-5-6-10-15(14)21-17(16)13-7-3-2-4-8-13/h2-10,21H,11-12H2,1H3,(H,20,23)
• InChI Key: NOGHBMNSONZPSV-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C(=O)C1=C(NC2=CC=CC=C21)C3=CC=CC=C3
• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol
• Solubility: >48.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2-methoxyethyl)-2-oxo-2-(2-phenyl-1H-indol-3-yl)acetamide is a synthetic organic compound that belongs to the class of indole derivatives Indole derivatives are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methoxyethyl)-2-oxo-2-(2-phenyl-1H-indol-3-yl)acetamide typically involves the reaction of 2-phenyl-1H-indole-3-carboxylic acid with 2-methoxyethylamine in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC). The reaction is carried out in an organic solvent like dichloromethane at room temperature. The resulting intermediate is then treated with acetic anhydride to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(2-methoxyethyl)-2-oxo-2-(2-phenyl-1H-indol-3-yl)acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxyethyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted indole derivatives.

Scientific Research Applications

N-(2-methoxyethyl)-2-oxo-2-(2-phenyl-1H-indol-3-yl)acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including anti-inflammatory and anticancer properties.

Medicine: Investigated for its potential use as a therapeutic agent in the treatment of various diseases.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2-methoxyethyl)-2-oxo-2-(2-phenyl-1H-indol-3-yl)acetamide involves its interaction with specific molecular targets in the body. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammation or cancer cell proliferation, thereby exerting its therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• N-(2-(1H-Indol-3-yl)ethyl)-2-(6-methoxynaphthalen-2-yl)propanamide
• N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide
• methyl 2-phenyl-1H-indol-3-yl sulfide

Uniqueness

N-(2-methoxyethyl)-2-oxo-2-(2-phenyl-1H-indol-3-yl)acetamide is unique due to its specific structural features, such as the presence of the methoxyethyl group and the indole moiety. These structural elements contribute to its distinct chemical and biological properties, making it a valuable compound for research and development.